Cas no 2227688-94-8 (rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate)
rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
- EN300-1787997
- 2227688-94-8
- rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate
-
- Inchi: 1S/C12H19N3O2/c1-12(2)7(6-13)10(12)9-5-8(11(16)17-4)14-15(9)3/h5,7,10H,6,13H2,1-4H3/t7-,10+/m1/s1
- InChI Key: BXKWMUHJXJBWAK-XCBNKYQSSA-N
- SMILES: O(C)C(C1C=C([C@@H]2[C@@H](CN)C2(C)C)N(C)N=1)=O
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.1Ų
rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787997-0.05g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 0.05g |
$1682.0 | 2023-09-19 | ||
| Enamine | EN300-1787997-0.1g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 0.1g |
$1761.0 | 2023-09-19 | ||
| Enamine | EN300-1787997-0.25g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 0.25g |
$1841.0 | 2023-09-19 | ||
| Enamine | EN300-1787997-0.5g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 0.5g |
$1922.0 | 2023-09-19 | ||
| Enamine | EN300-1787997-1.0g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 1g |
$2002.0 | 2023-06-02 | ||
| Enamine | EN300-1787997-2.5g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 2.5g |
$3925.0 | 2023-09-19 | ||
| Enamine | EN300-1787997-5.0g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 5g |
$5807.0 | 2023-06-02 | ||
| Enamine | EN300-1787997-10.0g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 10g |
$8611.0 | 2023-06-02 | ||
| Enamine | EN300-1787997-1g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 1g |
$2002.0 | 2023-09-19 | ||
| Enamine | EN300-1787997-5g |
rac-methyl 5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate |
2227688-94-8 | 5g |
$5807.0 | 2023-09-19 |
rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
Introducing Rac-Methyl 5-(1R,3R)-3-(Aminomethyl)-2,2-Dimethylcyclopropyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2227688-94-8): A Pivotal Compound in Modern Medicinal Chemistry
Rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227688-94-8) represents a significant advancement in the realm of medicinal chemistry. This compound, characterized by its intricate stereochemistry and functional group arrangement, has garnered considerable attention for its potential applications in the development of novel therapeutic agents.
The molecular structure of rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate is a testament to the ingenuity of synthetic organic chemistry. The presence of a cyclopropyl ring substituted with two methyl groups and an amine-methyl group at the 3-position, coupled with a pyrazole core bearing a carboxylate ester at the 5-position, creates a unique pharmacophore that is both structurally complex and biologically relevant.
Recent studies have highlighted the importance of stereochemistry in drug design, and this compound exemplifies how precise control over molecular conformation can influence biological activity. The (1R,3R) configuration of the cyclopropyl ring is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various target proteins. This stereochemical specificity is a critical factor in the development of drugs that exhibit high efficacy while minimizing side effects.
The aminomethyl substituent at the 3-position of the cyclopropyl ring introduces a versatile handle for further chemical modification. This functional group can be readily incorporated into more complex molecules through reactions such as amide bond formation or nucleophilic substitution, allowing for the exploration of diverse pharmacological profiles. Such modularity is invaluable in medicinal chemistry, where iterative design and optimization are often necessary to achieve desired therapeutic outcomes.
The pyrazole core of rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate is another key feature that contributes to its potential as a lead compound. Pyrazoles are well-known scaffolds in drug discovery due to their ability to interact with a wide range of biological targets. For instance, they have been extensively studied for their antiviral, anti-inflammatory, and anticancer properties. The carboxylate ester at the 5-position further enhances the compound's versatility by providing an additional site for chemical manipulation.
In the context of contemporary drug discovery, there is a growing emphasis on identifying compounds that can modulate protein-protein interactions (PPIs). The unique structural features of rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate make it an attractive candidate for this purpose. The cyclopropyl ring and the amine-methyl group are particularly well-suited for engaging with hydrophobic pockets or polar residues in PPIs, respectively. Such interactions are often difficult to achieve with traditional small molecules but can be effectively targeted with carefully designed compounds like this one.
Moreover, the compound's potential as a scaffold for drug development aligns with current trends in medicinal chemistry towards more sustainable and efficient synthesis methods. The use of chiral auxiliaries or catalysts to achieve high enantiomeric purity without excessive waste has become increasingly important. The stereochemical integrity of rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethyleyclopropyl-1-methyl-1H-pyrazole-3-carboxylate underscores its suitability for such green chemistry approaches.
Recent preclinical studies have begun to explore the pharmacological potential of rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethyleyclopropyl-1-methyl-1H-pyrazole-3-carboxylate. These studies have revealed promising activity against several disease-related targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. The compound's ability to modulate these targets suggests that it may have therapeutic applications across multiple domains.
The synthesis of rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethyleyclopropyl-1-methyl-1H-pyrazole-3-carboxylate also provides valuable insights into synthetic methodologies that can be applied to other complex molecules. The multi-step synthesis involves key transformations such as cyclopropanation reactions and pyrazole ring formations, which are both synthetically challenging yet highly rewarding in terms of molecular complexity and biological function.
In conclusion, rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethyleyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227688-94-8) stands as a remarkable example of how structural complexity and stereochemical precision can converge to create compounds with significant therapeutic potential. Its unique molecular features make it an ideal candidate for further exploration in drug discovery programs aimed at addressing some of today's most pressing medical challenges.
2227688-94-8 (rac-methyl 5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-1-methyl-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)